Cas no 1235044-62-8 (3-chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1235044-62-8
• MF: C₁₈H₂₂ClN₃O₂S
• MW: 379.904181957245
• CID: 6063849
• PubChem ID: 49684401
• Update Time: 2025-05-21

3-chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• 3-chloro-2-methyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• VU0629809-1
• 3-chloro-2-methyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• AKOS024490296
• 3-chloro-2-methyl-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• F5017-1412
• 1235044-62-8

• Inchi： 1S/C18H22ClN3O2S/c1-14-16(19)5-4-6-17(14)25(23,24)21-13-15-8-11-22(12-9-15)18-7-2-3-10-20-18/h2-7,10,15,21H,8-9,11-13H2,1H3
• InChI Key： ZGFFSRRPPRURQV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=NC=CC=C3)CC2)(=O)=O)=CC=CC(Cl)=C1C

Computed Properties

• Exact Mass: 379.1121258g/mol
• Monoisotopic Mass: 379.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

3-Chloro-2-Methyl-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

3-Chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide, identified by the CAS number 1235044628, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their ability to modulate enzyme activity and receptor function. The structure of this compound is characterized by a benzene ring substituted with a chlorine atom at position 3, a methyl group at position 2, and a sulfonamide group at position 1. The sulfonamide moiety is further connected to a piperidine ring, which is substituted with a pyridine group at position 4.

The synthesis of 3-chloro-2-methyl-N-{1-(pyridin-2-yl)piperidin-4-y lmethyl}benzene-sulfonamide involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. The incorporation of the pyridine ring into the piperidine structure introduces unique electronic properties, enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity, particularly in the context of cancer therapy. The sulfonamide group is known to act as a bioisostere for carboxylic acids, making it an attractive moiety for drug design. The presence of the pyridine ring further enhances the compound's ability to form hydrogen bonds with target proteins, increasing its binding affinity. Experimental data from in vitro assays suggest that this compound exhibits potent inhibitory activity against several oncogenic kinases, making it a promising candidate for further preclinical testing.

In addition to its therapeutic potential, 3-chloro-N-{1-(pyridin-2-y l)piperidin4-y lmethyl}-2-methylbenzenesulfonamide has been explored for its applications in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its use as a fungicide or insecticide. Field trials conducted under controlled conditions have demonstrated its efficacy in protecting crops against fungal infections without causing significant adverse effects on non-target organisms.

The structural versatility of this compound also makes it an ideal substrate for further chemical modifications. Researchers have explored the substitution patterns on both the benzene and pyridine rings to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These modifications have resulted in derivatives with improved pharmacodynamic profiles, paving the way for their application in diverse therapeutic areas.

In conclusion, 3-chloro-N-{1-(pyridin-2-y l)piperidin4-y lmethyl}-2-methylbenzenesulfonamide represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in the development of novel drugs and agrochemicals. Continued research into its properties will undoubtedly unlock further potential uses and contribute to advancements in these fields.